![molecular formula C11H17N3O7 B038014 11-Deoxytetrodotoxin CAS No. 113564-23-1](/img/structure/B38014.png)
11-Deoxytetrodotoxin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
11-Deoxytetrodotoxin (11-deoxyTTX) is a potent neurotoxin that is structurally similar to tetrodotoxin (TTX). It is a naturally occurring compound that is found in various marine organisms, including pufferfish, newts, and frogs. The toxin is known for its ability to block voltage-gated sodium channels, which are essential for the propagation of action potentials in nerve cells.
Scientific Research Applications
Synthesis and Analysis
- Asymmetric Total Synthesis : 11-deoxytetrodotoxin, a naturally occurring analogue of tetrodotoxin, has been synthesized in a stereocontrolled manner. This synthesis provides insights into the structural and functional aspects of tetrodotoxin analogues (Nishikawa, Asai, & Isobe, 2002).
- Isolation from Puffer Fish : 11-deoxytetrodotoxin has been isolated from various species of puffer fish, contributing to the understanding of the distribution and variety of tetrodotoxin derivatives in marine life (Endoa, Khora, Murata, Naoki, & Yasumoto, 1988).
Biological Activity and Interaction
- Sodium-Channel Blocking Effects : 11-deoxytetrodotoxin has been tested for its sodium-channel blocking effects, providing insights into its potential medical applications and its interaction with sodium channels in biological systems (Yang, Kao, & Yasumoto, 1992).
Structural and Functional Relationships
- Structure-Activity Relationships : Research comparing the effects of various tetrodotoxin derivatives, including 11-deoxytetrodotoxin, on voltage-gated sodium channels, contributes to understanding the structure-activity relationships of these compounds (Kudo, Finn, Fukushima, Sakugawa, Cho, Konoki, & Yotsu-Yamashita, 2014).
Applications in Biomedical Studies
- LC-MS/MS Method Development : 11-deoxytetrodotoxin has been used as an internal standard in LC-MS/MS methods for determining tetrodotoxin in human urine and plasma, aiding in pharmacological and toxicological studies (Chen et al., 2020).
Biosynthesis and Distribution in Marine Life
- Distribution in Newts : The presence of 11-deoxytetrodotoxin in various species of newts has been documented, contributing to the understanding of the biosynthesis and distribution of tetrodotoxin derivatives in terrestrial animals (Yotsu, Iorizzi, & Yasumoto, 1990).
properties
CAS RN |
113564-23-1 |
---|---|
Product Name |
11-Deoxytetrodotoxin |
Molecular Formula |
C11H17N3O7 |
Molecular Weight |
303.27 g/mol |
IUPAC Name |
(1R,5S,6R,7R,9S,11S,13S,14S)-3-amino-14-methyl-8,10-dioxa-2,4-diazatetracyclo[7.3.1.17,11.01,6]tetradec-3-ene-5,9,12,13,14-pentol |
InChI |
InChI=1S/C11H17N3O7/c1-9(18)4-2-6(16)13-8(12)14-10(2)3(15)5(9)21-11(19,20-4)7(10)17/h2-7,15-19H,1H3,(H3,12,13,14)/t2-,3?,4-,5+,6+,7+,9+,10-,11+/m1/s1 |
InChI Key |
XXUFXWUHBMGUMY-FDOMXQSUSA-N |
Isomeric SMILES |
C[C@@]1([C@H]2[C@@H]3[C@@H](N=C(N[C@]34[C@@H]([C@](O2)(O[C@H]1C4O)O)O)N)O)O |
SMILES |
CC1(C2C3C(N=C(NC34C(C1OC(C4O)(O2)O)O)N)O)O |
Canonical SMILES |
CC1(C2C3C(N=C(NC34C(C1OC(C4O)(O2)O)O)N)O)O |
synonyms |
11-deoxytetrodotoxin 11-deoxytetrodotoxin, (4beta)-isome |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.